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Compound Name: S-2-Methylbenzyl ethanethioate
CAS No.: 1624262-05-0
Cat. No.: B3107827
Get Quote
. J

This technical guide provides a comprehensive overview of S-2-Methylbenzyl ethanethioate,
a member of the aryl thioester class of organosulfur compounds. Designed for researchers,
scientists, and professionals in drug development, this document delves into the chemical
identity, synthesis, physicochemical properties, and the broader significance of this molecule
and its functional group. Given the specificity of this particular ortho-substituted isomer, this
guide integrates data from closely related analogues and general principles governing thioester
chemistry to provide a thorough and practical resource.

Chemical Identity and Nomenclature

S-2-Methylbenzyl ethanethioate is an organosulfur compound characterized by a thioester
linkage between an acetyl group and a 2-methylbenzyl (also known as o-tolyl) group. The
thioester functional group is an analogue of an ester where a sulfur atom replaces the ester
oxygen, imparting unique reactivity to the molecule.

CAS Number: 1624262-05-0[1][2][3][4]

Molecular Formula: C10H120S
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Molecular Weight: 180.27 g/mol

Synonyms:

o S-(o-tolyl) ethanethioate[5]

o Thioacetic acid S-(2-methyl-benzyl) ester[2]

o Ethanethioic acid, S-(2-methylphenyl)methyl ester

It is critical to distinguish S-2-Methylbenzyl ethanethioate from the similarly named
compound, [(2-methylbenzyl)thio]acetic acid, which has a different chemical structure and CAS
number.

Structural Representation:

Caption: Chemical structure of S-2-Methylbenzyl ethanethioate.

Synthesis of S-2-Methylbenzyl Ethanethioate

The synthesis of aryl thioesters, including S-2-Methylbenzyl ethanethioate, can be achieved
through several reliable methods. The choice of method often depends on the starting
materials' availability and the desired scale of the reaction.

From Benzylic Alcohols via Acid Catalysis

A direct method involves the reaction of 2-methylbenzyl alcohol with thioacetic acid in the
presence of a strong acid catalyst, such as tetrafluoroboric acid (HBFa4).[1] This approach is
atom-economical as it proceeds without a solvent (neat).

\ HBFa4 (catalyst)
[Z-MethylbenzyIAIcoholj Thioacetic Acid >| Reaction Neat PG-Z-Methylbenzyl ethanethioate]

Click to download full resolution via product page

Caption: Synthesis from benzylic alcohol.
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Cross-Coupling of Aryl Halides with Thioacetate Salts

A common and versatile method for the synthesis of S-aryl thioacetates is the cross-coupling of
an aryl halide with a thioacetate salt.[5] Palladium- or copper-catalyzed reactions are efficient
for this transformation.[5] The following protocol is adapted from a general method for the
copper-catalyzed coupling of aryl iodides with potassium thioacetate and is applicable for the
synthesis of S-2-Methylbenzyl ethanethioate from 2-iodotoluene.[5]

Experimental Protocol:

e Reaction Setup: In a 25 mL two-necked, flame-dried round-bottom flask equipped with a
magnetic stir bar and a condenser, add 2-iodotoluene (1 equivalent).

» Reagent Addition: Under an inert atmosphere of argon, add copper(l) iodide (0.1 eq), 1,10-
phenanthroline (0.2 eq), and potassium thioacetate (1.5 eq).[5]

e Solvent Addition: Add dry cyclopentyl methyl ether (CPME) to the flask to achieve a suitable
concentration (e.g., 0.25 M with respect to the aryl iodide).[5]

e Reaction Conditions: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the
reaction progress by thin-layer chromatography (TLC). The reaction is typically complete
within 18-24 hours.[5]

o Workup: After the reaction is complete, cool the mixture to room temperature and quench the
reaction with water.[5]

o Extraction: Separate the organic layer and extract the aqueous layer three times with CPME
or another suitable organic solvent like ethyl acetate.[5]

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can then be purified by silica gel
column chromatography.

Physicochemical Properties

Specific experimental data for S-2-Methylbenzyl ethanethioate is limited. Therefore, data for
the closely related para-isomer, S-(4-methylphenyl) ethanethioate, and general properties of S-
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aryl thiobenzoates are used to provide an estimation of its characteristics. S-aryl thioesters are

generally crystalline solids or oils at room temperature and are soluble in common organic

solvents while having poor solubility in water.[6]

Property Value Source/Notes
Expected to be a colorless to Based on the general
Appearance pale yellow liquid or low- properties of similar
melting solid. compounds.[6]
Soluble in organic solvents
N (e.g., dichloromethane, ethyl General property of S-aryl
Solubility . . .
acetate, acetone); insoluble in thioesters.[6]
water.
The reactivity is a key feature
of this class of compounds.
The thioester linkage is Thioesters are more reactive
Reactivity susceptible to nucleophilic than their oxygen-containing
attack and hydrolysis.[6] ester counterparts.[7] This is
due to the weaker carbon-
sulfur bond.[7]
) Undergoes acid- and base- The rate of hydrolysis is pH-
Hydrolysis

mediated hydrolysis.[8]

dependent.[8]

Applications in Research and Drug Development

The utility of S-2-Methylbenzyl ethanethioate and other aryl thioesters in a scientific context

stems from the unique reactivity of the thioester bond.

Synthetic Intermediates

Thioesters are valuable intermediates in organic synthesis. Their enhanced reactivity compared
to esters makes them excellent acylating agents, facilitating the transfer of acyl groups to other
molecules.[9] This property is harnessed for the formation of new carbon-carbon bonds and the
construction of complex molecules.[7] Aryl thioesters, in particular, are used in the synthesis of
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various sulfur-containing molecules and have been explored as intermediates in the
development of therapeutic agents.[5]

Biological Significance of the Thioester Functional
Group

In the realm of chemical biology and drug development, the thioester functional group is of
paramount importance.[7]

¢ Metabolic Pathways: Thioesters are central to numerous metabolic pathways.[7][10] A prime
example is acetyl coenzyme A (acetyl-CoA), a thioester that serves as a crucial carrier of
acyl groups in cellular reactions, including the synthesis of fatty acids and steroids.[5][10][11]
The energy-rich nature of the thioester bond is vital for driving these biochemical
transformations.

o Enzyme Interactions: Thioesterases are a class of enzymes that catalyze the hydrolysis of
thioester bonds.[12][13] These enzymes play critical roles in various biological processes,
including fatty acid metabolism, and are implicated in diseases such as obesity, diabetes,
and nonalcoholic fatty liver disease in humans.[12] The study of compounds like S-2-
Methylbenzyl ethanethioate can provide insights into the mechanisms of these enzymes
and may lead to the development of inhibitors or probes for therapeutic purposes.

Biological Significance
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Caption: Role of thioesters in biological systems.

Conclusion
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S-2-Methylbenzyl ethanethioate, as a representative aryl thioester, embodies the chemical
reactivity and biological relevance of its class. While specific data for this particular isomer is
not abundant, a comprehensive understanding can be built from established synthesis
methodologies and the well-documented importance of the thioester functional group. For
researchers in drug development and organic synthesis, this compound and its analogues offer
a versatile platform for constructing complex molecules and probing biological pathways. The
insights provided in this guide aim to facilitate further exploration and application of S-2-
Methylbenzyl ethanethioate in scientific endeavors.

References

e Proceedings of the National Academy of Sciences. Proximity-driven acceleration of
challenging solid-phase peptide couplings. [Link]

o Wikipedia. Thioester. [Link]

» Royal Society of Chemistry. Synthesis of S-aryl thioesters via palladium-catalyzed
thiocarbonylation of aryl iodides and aryl sulfonyl hydrazides. [Link]

» ResearchGate. Commercially available APIs featuring aryl thioethers. [Link]

o Chemistry LibreTexts. 21.8: Chemistry of Thioesters and Acyl Phosphates - Biological
Carboxylic Acid Derivatives. [Link]

o Whitesides Research Group. The Relative Rates of Thiol-Thioester Exchange and
Hydrolysis for Alkyl and Aryl Thioalkanoates in Water. [Link]

e SciSpace. Synthesis of S-2-Oxo0-2-Phenylethyl Alkylcarbamothioates. [Link]

o National Institutes of Health. Synthesis of thioethers, arenes and arylated benzoxazoles by
transformation of the C(aryl)-C bond of aryl alcohols. [Link]

o Fiveable. Thioesters Definition - Organic Chemistry Key Term. [Link]

» Arkivoc. Convienient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl
thioethers from benzylhalides using thiourea. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3107827/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-2-methylbenzyl-ethanethioate
https://www.benchchem.com/product/b3107827/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-2-methylbenzyl-ethanethioate
https://www.benchchem.com/product/b3107827/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-2-methylbenzyl-ethanethioate
https://www.pnas.org/doi/10.1073/pnas.2317180121
https://en.wikipedia.org/wiki/Thioester
https://pubs.rsc.org/en/content/articlelanding/2018/qo/c8qo00832a
https://www.researchgate.net/figure/Commercially-available-APIs-featuring-aryl-thioethers_fig1_378875583
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives_-Nucleophilic_Acyl_Substitution/21.08%3A_Chemistry_of_Thioesters_and_Acyl_Phosphates-_Biological_Carboxylic_Acid_Derivatives
https://whitesides.g.harvard.edu/publications/relative-rates-thiol-thioester-exchange-and-hydrolysis-alkyl-and-aryl-thioalkanoates
https://typeset.io/papers/synthesis-of-s-2-oxo-2-phenylethyl-alkylcarbamothioates-39ptw67l
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6427017/
https://library.fiveable.me/chemistry/organic-chemistry-1/thioesters/thioesters/def-3kXwP3Y9Y4qWz0Z9D5A2
https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/arkivoc-2010-part-ix/2010-00438a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3107827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ National Institutes of Health. Thioesterase enzyme families: Functions, structures, and
mechanisms. [Link]

+ Der Pharma Chemica. Application of green solvent in synthesis of thiophenytoins using aryl
thioureas. [Link]

* ResearchGate. Structure, function, and regulation of thioesterases. [Link]

e Autechilo. Safety Data Sheet S-2-methylbenzyl ethanethioate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. S-2-Methylbenzyl ethanethioate | 1624262-05-0 | Benchchem [benchchem.com]
. aksci.com [aksci.com]

. S-2-Methylbenzyl ethanethioate CAS#: 1624262-05-0 [m.chemicalbook.com]

. aobchem.com [aobchem.com]

. pdf.benchchem.com [pdf.benchchem.com]

. pdf.benchchem.com [pdf.benchchem.com]

. fiveable.me [fiveable.me]

. gmwgroup.harvard.edu [gmwgroup.harvard.edu]

.
(] [e0] ~ » [6)] EaN w N -

. pnas.org [pnas.org]
¢ 10. Thioester - Wikipedia [en.wikipedia.org]
e 11. chem.libretexts.org [chem.libretexts.org]

e 12. Thioesterase enzyme families: Functions, structures, and mechanisms - PMC
[pmc.ncbi.nim.nih.gov]

¢ 13. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7610537/
https://www.derpharmachemica.com/pharma-chemica/application-of-green-solvent-in-synthesis-of-thiophenytoins-using-aryl-thioureas.pdf
https://www.researchgate.net/publication/348574381_Structure_function_and_regulation_of_thioesterases
https://www.benchchem.com/product/b3107827/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-2-methylbenzyl-ethanethioate
https://www.autechilo.com/msds/352010.pdf
https://www.benchchem.com/product/b3107827?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/B3107827
https://aksci.com/sds/5358DU_SDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB12723214_EN.htm
https://www.aobchem.com/pub/media/files/sds/352010.pdf
https://pdf.benchchem.com/1605/Technical_Guide_S_2_methylphenyl_ethanethioate.pdf
https://pdf.benchchem.com/15494/S_Aryl_Thiobenzoates_A_Comprehensive_Technical_Guide_to_their_Physical_and_Chemical_Properties_for_Drug_Development.pdf
https://fiveable.me/key-terms/organic-chem/thioesters
https://www.gmwgroup.harvard.edu/sites/g/files/omnuum10006/files/gmwgroup/files/1126_0.pdf
https://www.pnas.org/doi/abs/10.1073/pnas.2522338123?af=R
https://en.wikipedia.org/wiki/Thioester
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.08%3A_Chemistry_of_Thioesters_and_Acyl_Phosphates_-_Biological_Carboxylic_Acid_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC8862431/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8862431/
https://www.researchgate.net/publication/341451950_Structure_function_and_regulation_of_thioesterases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3107827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [An In-depth Technical Guide to S-2-Methylbenzyl
Ethanethioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3107827/docs#an-in-depth-technical-guide-to-s-2-
methylbenzyl-ethanethioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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